Cas no 946303-00-0 (N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl-N'-3-(trifluoromethyl)phenylethanediamide)

• Product Name: N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl-N'-3-(trifluoromethyl)phenylethanediamide
• CAS No: 946303-00-0
• MF: C₂₀H₂₃F₃N₄O₂S
• MW: 440.48243355751
• CID: 5917083
• PubChem ID: 16932325
• Update Time: 2025-06-18

N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl-N'-3-(trifluoromethyl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-methylpiperazin-1-yl)-2-thiophen-3-ylethyl]-N'-[3-(trifluoromethyl)phenyl]oxamide
• N-[2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide
• F2392-1234
• N1-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)-N2-(3-(trifluoromethyl)phenyl)oxalamide
• 946303-00-0
• AKOS024646064
• N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl-N'-3-(trifluoromethyl)phenylethanediamide

• Inchi： 1S/C20H23F3N4O2S/c1-26-6-8-27(9-7-26)17(14-5-10-30-13-14)12-24-18(28)19(29)25-16-4-2-3-15(11-16)20(21,22)23/h2-5,10-11,13,17H,6-9,12H2,1H3,(H,24,28)(H,25,29)
• InChI Key： SBIJAKCZYZJJNU-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCN(C)CC1)C1C=CSC=1)(=O)C(NC1=CC=CC(C(F)(F)F)=C1)=O

Computed Properties

• Exact Mass: 440.14938165g/mol
• Monoisotopic Mass: 440.14938165g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 92.9Ų

Additional information on N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl-N'-3-(trifluoromethyl)phenylethanediamide

Professional Introduction to N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl-N'-3-(trifluoromethyl)phenylethanediamide (CAS No. 946303-00-0)

N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl-N'-3-(trifluoromethyl)phenylethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 946303-00-0, represents a convergence of multiple pharmacophoric elements that make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of this compound features a central ethanediamide backbone, which is flanked by two distinct aryl groups: a 4-methylpiperazin-1-yl group and a thiophen-3-yl group. The presence of these heterocyclic moieties not only contributes to the compound's complexity but also enhances its potential for binding to biological targets with high specificity. Specifically, the piperazine moiety is well-known for its role in modulating neurotransmitter systems, while the thiophene ring is frequently encountered in bioactive molecules due to its ability to engage in π-stacking interactions and hydrogen bonding.

The other key feature of this compound is the incorporation of a trifluoromethyl group on one of the phenyl rings. This substituent is particularly interesting because it can significantly influence the electronic properties of the molecule, thereby affecting its metabolic stability, lipophilicity, and overall pharmacokinetic profile. In recent years, trifluoromethyl-containing compounds have been extensively studied due to their enhanced binding affinity and improved pharmacological activity in various therapeutic areas.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high accuracy. Studies suggest that the combination of the piperazine, thiophene, and trifluoromethyl groups creates a multifaceted pharmacophore that can interact with multiple binding sites on biological targets. This promiscuous binding capability makes it an attractive scaffold for designing drugs that can modulate complex signaling pathways.

In vitro studies have begun to elucidate the potential biological activities of N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl-N'-3-(trifluoromethyl)phenylethanediamide. Initial experiments have shown promising results in terms of interaction with enzymes and receptors relevant to neurological disorders. The compound's ability to cross the blood-brain barrier has also been noted, which is a critical factor for any potential therapeutic application targeting central nervous system disorders.

The synthesis of this compound presents an intriguing challenge due to its complex architecture. Traditional organic synthesis techniques have been employed, but recent methodologies involving transition metal catalysis have shown promise in streamlining the synthetic route and improving yields. These advances are particularly important for large-scale production and further exploration of its pharmacological potential.

The development of novel drug candidates often involves iterative optimization based on structural modifications and biological evaluations. The unique features of N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl-N'-3-(trifluoromethyl)phenylethanediamide make it a valuable starting point for generating derivatives with enhanced properties. By strategically modifying one or more of its functional groups, researchers can fine-tune its activity profile to meet specific therapeutic needs.

The role of computational tools in drug discovery cannot be overstated. Advanced algorithms and machine learning models are being used to predict the efficacy and safety of this compound before it even enters preclinical testing. This approach not only accelerates the drug development process but also reduces costs associated with traditional trial-and-error methods.

The future prospects for N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl-N'-3-(trifluoromethyl)phenylethanediamide are bright, with ongoing research aimed at uncovering new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical reality. As our understanding of biological systems continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs.